Cas no 105918-58-9 (3-(2-methyl-9-oxothioxanthen-4-yl)propanoic Acid)

• Product Name: 3-(2-methyl-9-oxothioxanthen-4-yl)propanoic Acid
• CAS No: 105918-58-9
• MF: C₁₇H₁₄O₃S
• MW: 298.356263637543
• CID: 1163518
• PubChem ID: 71333926
• Update Time: 2025-04-20

3-(2-methyl-9-oxothioxanthen-4-yl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-methyl-9-oxothioxanthen-4-yl)propanoic Acid
• 105918-58-9
• DTXSID10762107
• 3-(2-METHYL-9-OXO-9H-THIOXANTHEN-4-YL)PROPANOIC ACID

• Inchi： 1S/C17H14O3S/c1-10-8-11(6-7-15(18)19)17-13(9-10)16(20)12-4-2-3-5-14(12)21-17/h2-5,8-9H,6-7H2,1H3,(H,18,19)
• InChI Key： ZUZUFSFBZBIEJU-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(C2=CC(C)=CC(CCC(=O)O)=C12)=O

Computed Properties

• Exact Mass: 298.06636548g/mol
• Monoisotopic Mass: 298.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 79.7Ų